Cas no 203645-59-4 (Fenitrothion-d6)

• Product Name: Fenitrothion-d6
• CAS No: 203645-59-4
• MF: C₉H₁₂NO₅PS
• MW: 283.271012306213
• CID: 909634
• PubChem ID: 45039249
• Update Time: 2025-07-23

Fenitrothion-d6 Chemical and Physical Properties

Names and Identifiers

• fenitrothion (o,o-dimethyl-d6)
• Fenitrothion-d6
• FENITROTHION-D6 (O,O-DIMETHYL-D6)
• (3-methyl-4-nitrophenoxy)-sulfanylidene-bis(trideuteriomethoxy)-λ5-phosphane
• Phosphorothioic acid, O,O-di(methyl-d3) O-(3-methyl-4-nitrophenyl) ester (9CI)
• DTXSID80661971
• O,O-Bis[(~2~H_3_)methyl] O-(3-methyl-4-nitrophenyl) phosphorothioate
• (3-methyl-4-nitrophenoxy)-sulfanylidene-bis(trideuteriomethoxy)-lambda5-phosphane
• CS-0623915
• Phosphorothioic Acid O,O-Dimethyl-d6 O-(3-Methyl-4-nitrophenyl)ester; MEP-d6; Methation-d6; Bayer 41831-d6;
• HY-B1885S
• F90891
• J-013247
• O,O-di(?H?)methyl O-3-methyl-4-nitrophenyl phosphorothioate
• 203645-59-4
• O,O-DI((2)H?)METHYL O-3-METHYL-4-NITROPHENYL PHOSPHOROTHIOATE
• Phosphorothioic acid, O,O-di(methyl-d3) O-(3-methyl-4-nitrophenyl) ester (9CI); Fenitrothion D6 (O,O-dimethyl D6)
• Fenitrothion D6 (O,O-dimethyl D6)
• Fenitrothion D6 (O,O-dimethyl D6) 100 microg/mL in Cyclohexane
• (3-methyl-4-nitrophenoxy)-sulfanylidene-bis(trideuteriomethoxy)-
• DA-73327
• E5-phosphane

• Inchi： 1S/C9H12NO5PS/c1-7-6-8(4-5-9(7)10(11)12)15-16(17,13-2)14-3/h4-6H,1-3H3/i2D3,3D3
• InChI Key： ZNOLGFHPUIJIMJ-XERRXZQWSA-N
• SMILES： S=P(OC([2H])([2H])[2H])(OC([2H])([2H])[2H])OC1C=CC(=C(C)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 283.05500
• Monoisotopic Mass: 283.055
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 106A^2

Experimental Properties

• Density: 1.397
• Boiling Point: 1180C
• Flash Point: 165.184°C
• Refractive Index: 1.57
• PSA: 115.41000
• LogP: 3.97310

Additional information on Fenitrothion-d6

Professional Introduction to Fenitrothion-d6 (CAS No. 203645-59-4)

The compound Fenitrothion-d6, identified by the Chemical Abstracts Service Number (CAS No.) 203645-59-4, is a deuterated derivative of fenitrothion, a well-known organophosphorus compound with significant applications in agricultural and pharmaceutical research. Fenitrothion-d6 has garnered attention in the scientific community due to its utility as a labeled analog, enabling precise analytical techniques and enhancing the understanding of metabolic pathways in biochemical studies.

In recent years, the demand for stable isotope-labeled compounds has surged, particularly in the field of metabolomics and drug metabolism studies. The deuterated version of fenitrothion, Fenitrothion-d6, offers a unique advantage by providing a non-radioactive, yet distinct, chemical signature. This makes it an invaluable tool for researchers aiming to differentiate between endogenous and exogenous compounds in complex biological matrices. The use of such labeled compounds allows for higher sensitivity and specificity in analytical methods, including gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS).

The structural integrity of Fenitrothion-d6 (CAS No. 203645-59-4) is maintained through the substitution of deuterium atoms for hydrogen atoms in specific positions. This modification not only enhances the compound's stability during analysis but also minimizes interference from background noise, thereby improving the accuracy of experimental results. The deuterated version retains the pharmacological properties of fenitrothion while offering a distinct isotopic signature that aids in tracking metabolic transformations.

Recent advancements in mass spectrometry have further highlighted the importance of labeled compounds like Fenitrothion-d6. Techniques such as multiple reaction monitoring (MRM) and selected reaction monitoring (SRM) benefit significantly from the high resolution and sensitivity provided by deuterated analogs. These methods are particularly useful in studying the pharmacokinetics and pharmacodynamics of drugs, as well as in environmental monitoring where trace levels of organophosphorus compounds need to be detected.

The application of Fenitrothion-d6 extends beyond basic research into more applied fields such as agrochemicals and environmental science. In agrochemical research, labeled fenitrothion derivatives are used to study the degradation pathways and persistence of organophosphorus pesticides in soil and water systems. This information is crucial for developing sustainable agricultural practices that minimize environmental impact while maintaining efficacy.

In pharmaceutical research, the use of Fenitrothion-d6 (CAS No. 203645-59-4) has opened new avenues for understanding drug metabolism and interactions. By incorporating deuterium atoms into known compounds, researchers can gain insights into how these molecules are processed within the body. This knowledge is essential for designing drugs with improved bioavailability, reduced toxicity, and enhanced therapeutic effects.

The synthesis of Fenitrothion-d6 involves sophisticated chemical methodologies that ensure high purity and yield. Advanced techniques such as deuterium exchange reactions and isotopic labeling methods are employed to achieve the desired molecular structure. These synthetic processes are often tailored to meet the specific requirements of different research applications, ensuring that the final product meets stringent quality standards.

The safety profile of Fenitrothion-d6 is another critical aspect that has been extensively studied. While fenitrothion itself has been used widely in agriculture, its labeled derivative offers a safer alternative for laboratory use due to its reduced reactivity and lower environmental persistence. This makes it an attractive choice for researchers who need to work with organophosphorus compounds without compromising safety protocols.

The regulatory landscape surrounding the use of labeled compounds like Fenitrothion-d6 (CAS No. 203645-59-4) is also evolving. Regulatory agencies increasingly recognize the value of stable isotope-labeled chemicals in scientific research and have established guidelines for their safe handling and disposal. Compliance with these regulations ensures that researchers can conduct their studies without legal or ethical concerns.

In conclusion, Fenitrothion-d6 represents a significant advancement in biochemical research, offering unique benefits over its non-deuterated counterpart. Its applications span multiple disciplines, from environmental science to pharmaceutical development, making it a versatile tool for scientists seeking to unravel complex biological processes. As technology continues to evolve, the role of labeled compounds like this will only continue to grow, driving new discoveries and innovations in science.